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Compound of Interest

Compound Name:
1,3-Dichloro-5-

(sulfinylamino)benzene

CAS No.: 21250-21-5

Cat. No.: B1618614 Get Quote

Introduction

1,3-Dichloro-5-(sulfinylamino)benzene is an aromatic organic compound featuring a

benzene ring substituted with two chlorine atoms and a sulfinylamino group. This unique

combination of functional groups imparts specific chemical properties that make it a molecule of

interest in synthetic chemistry and potentially in the development of novel therapeutic agents.

The dichloro substitution pattern influences the electron density of the aromatic ring, while the

reactive sulfinylamino moiety serves as a versatile handle for further chemical transformations.

This guide provides a detailed exploration of its molecular characteristics, synthesis, and

potential applications, offering a valuable resource for researchers in organic synthesis and

drug discovery.

Molecular Profile and Physicochemical Properties
The fundamental characteristics of 1,3-Dichloro-5-(sulfinylamino)benzene are crucial for its

handling, characterization, and application in experimental settings.

Chemical Formula and Molecular Weight
Chemical Formula: C₆H₃Cl₂NSO

Molecular Weight: 211.06 g/mol
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Structural Representation
The structure consists of a benzene ring with chlorine atoms at positions 1 and 3, and a

sulfinylamino (-NSO) group at position 5.

Caption: 2D structure of 1,3-Dichloro-5-(sulfinylamino)benzene.

Physicochemical Data Summary
While specific experimental data for 1,3-Dichloro-5-(sulfinylamino)benzene is not readily

available, properties can be inferred from analogous compounds such as 3,5-dichloroaniline

and N-sulfinylaniline.

Property Predicted Value Notes

Physical State
Likely a solid or high-boiling

liquid

Based on related chlorinated

and sulfinylated aromatic

compounds.

Melting Point > 50 °C

The precursor, 3,5-

dichloroaniline, has a melting

point of 51-53 °C.[1]

Boiling Point > 200 °C

The precursor, 3,5-

dichloroaniline, has a boiling

point of 260 °C.[1]

Solubility

Soluble in organic solvents

(e.g., ether, dichloromethane),

insoluble in water.

Typical for chlorinated aromatic

compounds.[2][3]

Synthesis and Reaction Mechanisms
The synthesis of 1,3-Dichloro-5-(sulfinylamino)benzene is most practicably achieved through

the reaction of its corresponding aniline precursor with thionyl chloride. This is a standard

method for the preparation of N-sulfinylamines.[4]

Recommended Synthetic Protocol
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The proposed synthesis starts from the commercially available 3,5-dichloroaniline.

Reaction:

3,5-dichloroaniline + Thionyl chloride → 1,3-Dichloro-5-(sulfinylamino)benzene + 2 HCl

Step-by-Step Methodology:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl), dissolve

3,5-dichloroaniline (1 equivalent) in a dry, inert solvent such as toluene or dichloromethane.

Reagent Addition: Cool the solution in an ice bath. Slowly add thionyl chloride (SOCl₂, 1.1

equivalents) dropwise from the dropping funnel. The reaction is exothermic and will generate

hydrogen chloride gas.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Stir for several hours or until the reaction is complete

(monitor by TLC or GC). Gentle heating may be required to drive the reaction to completion.

Work-up: Once the reaction is complete, remove the solvent under reduced pressure using a

rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or recrystallization from

a suitable solvent (e.g., hexane) to yield pure 1,3-Dichloro-5-(sulfinylamino)benzene.

Causality of Experimental Choices:

Anhydrous Conditions: The use of a dry solvent and apparatus is critical as thionyl chloride

reacts violently with water.

Inert Solvent: Toluene or dichloromethane are used as they are unreactive towards the

reagents and can be easily removed.

Slow Addition and Cooling: This is to control the exothermic nature of the reaction and

prevent side reactions.

Gas Trap: Necessary to neutralize the toxic HCl gas produced during the reaction.
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Synthesis Workflow Diagram

Synthesis of 1,3-Dichloro-5-(sulfinylamino)benzene
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Dry Toluene

Crude ProductSolvent Evaporation Pure 1,3-Dichloro-5-
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Recrystallization
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Caption: Workflow for the synthesis of 1,3-Dichloro-5-(sulfinylamino)benzene.

Potential Applications in Research and Drug
Development
While specific applications of 1,3-Dichloro-5-(sulfinylamino)benzene are not extensively

documented, its structural motifs are present in molecules with known biological activity.

Intermediate in Organic Synthesis
The sulfinylamino group is a versatile functional group that can participate in various chemical

reactions, including:

Diels-Alder Reactions: N-sulfinylamines can act as dienophiles in cycloaddition reactions to

form heterocyclic compounds.

Nucleophilic Addition: The S=O bond can be attacked by nucleophiles, leading to a range of

sulfur-nitrogen containing compounds.
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These reactions make it a useful intermediate for the synthesis of more complex molecules

with potential applications in materials science and medicinal chemistry.

Precursor for Biologically Active Molecules
The dichloroaniline and sulfonamide moieties are found in numerous pharmacologically active

compounds.

Sulfonamide Derivatives: The sulfinylamino group can be oxidized to a sulfonamide, a key

functional group in many antibacterial, diuretic, and anticancer drugs.[5][6]

Fungicides: The 3,5-dichloroaniline core is a precursor to fungicides such as vinclozolin.[1][7]

The presence of the dichloro substitution pattern can enhance the lipophilicity of a molecule,

potentially improving its membrane permeability and metabolic stability, which are desirable

properties in drug candidates.

Safety, Handling, and Storage
As a chlorinated aromatic compound containing a reactive sulfur-nitrogen group, 1,3-Dichloro-
5-(sulfinylamino)benzene should be handled with care.

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors

and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong acids, bases, and oxidizing agents.

Toxicity: While specific toxicity data is unavailable, related compounds like 3,5-dichloroaniline

are toxic and harmful if swallowed or in contact with skin.[3] It is prudent to treat 1,3-
Dichloro-5-(sulfinylamino)benzene with similar precautions.

Conclusion
1,3-Dichloro-5-(sulfinylamino)benzene is a specialty chemical with potential as a versatile

building block in organic synthesis. Its synthesis from readily available starting materials is

straightforward, and its reactive functional groups offer numerous possibilities for the creation
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of novel compounds. For researchers in drug development, the combination of the

dichloroaromatic core and the sulfinylamino group presents an interesting scaffold for the

design of new therapeutic agents. Further investigation into the reactivity and biological activity

of this compound and its derivatives is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12214485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12214485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12214485/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9402144.htm
https://www.benchchem.com/product/b1618614#1-3-dichloro-5-sulfinylamino-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1618614#1-3-dichloro-5-sulfinylamino-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1618614#1-3-dichloro-5-sulfinylamino-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1618614#1-3-dichloro-5-sulfinylamino-benzene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

